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Compound of Interest

Compound Name: cerium(III)acetate

Cat. No.: B13785015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological profile of cerium(III) acetate powder. The information is intended to support risk

assessment and ensure safe laboratory practices for professionals working with this

compound.

Chemical and Physical Properties
Cerium(III) acetate, with the chemical formula Ce(CH₃COO)₃, is a white crystalline powder.[1]

[2] It is soluble in water and ethanol in its anhydrous form. The hydrated form is insoluble in

ethanol.[1] Key physical and chemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Cerium(III) Acetate
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Property Value References

Chemical Formula Ce(CH₃COO)₃ [1][2]

Molar Mass 317.26 g/mol (anhydrous) [1]

Appearance White powder or crystals [1][2]

Melting Point 308 °C (decomposes) [1][3]

Solubility in Water Soluble [1][2][4]

Density 2.11 g/cm³ (anhydrous) [5]

Stability

Stable under normal

conditions.[6] Sensitive to light.

[7]

[6][7]

Hazard Identification and Classification
Cerium(III) acetate is classified as a hazardous substance. The primary hazards are related to

skin, eye, and respiratory irritation. It is also considered harmful if swallowed and is hazardous

to the aquatic environment.[1][5]

Table 2: GHS Hazard Classification for Cerium(III) Acetate
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[8]

[9]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[8]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation.[8][9]

Acute Toxicity (Oral) 5
H303: May be harmful if

swallowed.[5]

Hazardous to the Aquatic

Environment, Acute Hazard
1

H400: Very toxic to aquatic life.

[5]

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects.[1]

Toxicological Information
The toxicological profile of cerium(III) acetate is not extensively documented in publicly

available literature. However, studies on other cerium compounds, particularly cerium oxide

nanoparticles (CeO₂ NPs), provide insights into the potential toxic mechanisms of cerium. The

toxicity of cerium compounds is often linked to the generation of reactive oxygen species

(ROS) and subsequent oxidative stress.[8]

It is hypothesized that cerium ions can participate in redox cycling between Ce³⁺ and Ce⁴⁺

states, which can lead to the production of ROS. This oxidative stress can, in turn, induce

cellular damage, inflammation, and apoptosis.[8]

Potential Signaling Pathways Involved in Cerium-Induced Toxicity

Based on studies of cerium oxide nanoparticles, exposure to cerium may activate the Mitogen-

Activated Protein Kinase (MAPK) signaling pathway. This pathway is a key regulator of cellular

processes such as proliferation, differentiation, and apoptosis. The induction of ROS can lead

to the phosphorylation and activation of MAPK family members, including ERK1/2, JNK, and

p38, ultimately leading to apoptosis.[2]
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Figure 1: Proposed signaling pathway for cerium-induced cytotoxicity.

Table 3: Summary of Toxicological Data

Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
> 2000 mg/kg Rat [10]

Aquatic Toxicity

(LC50)
0.13 mg/L (96h) Rainbow Trout [11]

Aquatic Toxicity

(EC50)
6.9 mg/L (48h) Daphnia magna [11]

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of cerium(III) acetate are not

readily available in the literature. However, standard assays for cytotoxicity, genotoxicity, and

oxidative stress can be adapted. The following are generalized methodologies for key

experiments.

4.1. In Vitro Cytotoxicity Assessment: MTT Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

Cell Culture: Plate cells (e.g., human hepatoma SMMC-7721 cells or human lung cancer

cells) in a 96-well plate at a suitable density and allow them to adhere overnight.

Treatment: Expose the cells to various concentrations of cerium(III) acetate dissolved in the

appropriate cell culture medium for a specified duration (e.g., 24 or 48 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 4 hours.

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,

DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the untreated control.

Cell Preparation Treatment MTT Assay

Plate cells in
96-well plate Incubate overnight Add Cerium(III) Acetate Incubate for

24/48 hours Add MTT solution Incubate for 4 hours Add Solubilizer (DMSO) Measure Absorbance

Click to download full resolution via product page

Figure 2: Experimental workflow for the MTT assay.

4.2. Genotoxicity Assessment: Comet Assay
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The comet assay, or single-cell gel electrophoresis, is used to detect DNA damage in individual

cells.

Cell Treatment: Expose cells to cerium(III) acetate at various concentrations.

Cell Embedding: Mix treated cells with low-melting-point agarose and layer onto a

microscope slide pre-coated with normal melting point agarose.

Lysis: Immerse the slides in a lysis solution to remove cell membranes and cytoplasm,

leaving the nuclear material.

Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

Electrophoresis: Subject the slides to electrophoresis, allowing the negatively charged DNA

to migrate towards the anode. Damaged DNA fragments will migrate further, forming a

"comet tail."

Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., ethidium bromide) and

visualize using a fluorescence microscope.

Image Analysis: Quantify the extent of DNA damage by measuring the length and intensity of

the comet tail.

Safe Handling and Storage
5.1. Engineering Controls

Use in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

the powder.[5][6]

Provide appropriate exhaust ventilation at places where dust is formed.[8]

5.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[12]

Skin Protection: Wear protective gloves (e.g., nitrile rubber), a lab coat, and long-sleeved

clothing.[6][7][12]
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Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[6][8]

5.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[13]

Avoid breathing dust.[6][8]

Wash hands thoroughly after handling.[5][13]

Keep away from food, drink, and animal feedingstuffs.[5]

5.4. Storage

Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.[8]

Store away from incompatible materials such as strong oxidizing agents.[6]

Recommended storage temperature is between 15–25 °C.[5]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[9]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.[9]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get immediate medical attention.[9]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[9]

Spills and Disposal
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7.1. Accidental Release Measures

Ensure adequate ventilation.[9]

Avoid dust formation.[8][9]

Wear appropriate personal protective equipment.[9]

Sweep up and shovel into suitable containers for disposal.[8][9]

Do not let the product enter drains.[8]

7.2. Disposal

Dispose of contents/container to an approved waste disposal plant in accordance with local,

state, and federal regulations.[9] Contaminated packaging should be disposed of as an

unused product.[8]

Conclusion
Cerium(III) acetate powder is a valuable research chemical that requires careful handling due

to its potential health hazards. Understanding its physicochemical properties, toxicological

profile, and implementing appropriate safety measures are crucial for minimizing risk in a

laboratory setting. While specific toxicological data for cerium(III) acetate is limited, studies on

other cerium compounds suggest that oxidative stress is a likely mechanism of toxicity. Further

research is needed to fully elucidate the specific biological effects and signaling pathways

associated with cerium(III) acetate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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